
Safeguarding Your Research: A Comprehensive
Guide to Handling MLS0315771

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MLS0315771

Cat. No.: B1676674 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of the potent phosphomannose isomerase

inhibitor, MLS0315771. This guide provides immediate, procedural, and step-by-step guidance

to ensure the safe and effective use of this compound in a laboratory setting, reinforcing our

commitment to being your preferred partner in laboratory safety and chemical handling.

Key Safety and Physical Data
A thorough understanding of the chemical and toxicological properties of MLS0315771 is

paramount for its safe handling. The following table summarizes essential quantitative data

gathered from supplier information. It is important to note that a comprehensive, substance-

specific Safety Data Sheet (SDS) with full GHS hazard classifications was not available at the

time of this publication. Therefore, this compound should be handled with the caution

appropriate for a potent, biologically active substance with known toxicity at low concentrations.
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Property Value Source(s)

Molecular Weight 273.33 g/mol

Appearance
Solid, Off-white to yellow

powder

Solubility
Soluble in DMSO at 100

mg/mL (365.86 mM)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month

IC50
~1 µM for phosphomannose

isomerase (MPI)

Ki 1.4 µM

Known Toxicity

Toxic to zebrafish embryos at

concentrations above 2 µM. At

8-10 µM, approximately 50%

of embryos appeared sick

within 20 minutes, with most

dying by 30-60 minutes.

Operational Plan for Handling MLS0315771
A systematic approach to handling MLS0315771 from receipt to disposal is critical to minimize

exposure and ensure a safe laboratory environment.

Receiving and Unpacking
Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses

with side shields, and nitrile gloves, before opening the package.

Open the package in a designated area, preferably withi
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling MLS0315771]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676674#personal-protective-equipment-for-
handling-mls0315771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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